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This guide provides researchers, scientists, and drug development professionals with detailed
troubleshooting information and frequently asked questions (FAQs) for controlling pH levels
during Salgam fermentation experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for Salgam fermentation?

The final pH of a successful Salgam fermentation should typically be between 3.3 and 3.8.[1][2]
The process starts with raw materials having a higher pH, for instance, black carrots have a pH
of around 6.04.[2] During fermentation, Lactic Acid Bacteria (LAB) metabolize sugars into lactic
and other organic acids, causing the pH to drop into the desired acidic range.[3][4][5] This
acidic environment is crucial for inhibiting the growth of spoilage microorganisms.[3][6]

Q2: Which microorganisms are responsible for the pH drop in Salgam?

The pH decrease is primarily driven by Lactic Acid Bacteria (LAB).[3][4] Dominant species
found in Salgam include Lactiplantibacillus plantarum, Lacticaseibacillus paracasei, and
Lactobacillus fermentum.[4][7] Yeasts, such as Saccharomyces cerevisiae, are also present
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and contribute to the overall flavor and fermentation process but are less impactful on the final
acidity compared to LAB.[4]

Q3: How long does it take for the pH to reach the optimal range?

The duration of fermentation and the rate of pH drop are highly dependent on environmental
conditions.[1] Commercial production can take 4-5 days, while traditional methods may last 10-
12 days.[4] Key factors influencing the speed of fermentation include temperature, salt
concentration, and the initial microbial load.[1][3][8]

Troubleshooting Guide

Problem 1: The pH is not decreasing, or the drop is too slow.

A failure of the pH to drop indicates an inhibition of Lactic Acid Bacteria (LAB) activity. This can
compromise the safety and quality of the final product.

o Possible Cause 1: Incorrect Temperature.

o Explanation: LAB are sensitive to temperature. If the temperature is too low (e.g., below
18°C), their metabolic activity will be significantly slowed or even halted.[3] Conversely,
excessively high temperatures can favor the growth of undesirable microbes.[9]

o Solution: Maintain the fermentation temperature within the optimal range of 18-30°C.[3]
Studies have shown that increasing the fermentation temperature can shorten the time
required to reach the desired acidity.[1]

e Possible Cause 2: Improper Salt Concentration.

o Explanation: Salt is critical for controlling the microflora, favoring salt-tolerant LAB while
inhibiting spoilage bacteria.[4] However, excessively high salt concentrations (e.g., above
5%) can also inhibit the growth of beneficial LAB, slowing down acid production.[3][6][8]
[10]

o Solution: Ensure the salt concentration is appropriate for the raw materials used, typically
around 1-2% rock salt in the main fermentation stage.[4]

e Possible Cause 3: Low Sugar Content.
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o Explanation: LAB require fermentable sugars from the ingredients (black carrot, bulgur
flour) to produce lactic acid.[3] If the raw materials have a low sugar content, the

fermentation may stall.

o Solution: Use high-quality raw materials. Black carrot is the primary source of sugar.[2]
Ensure the bulgur flour dough, which enriches the initial LAB population, is properly
prepared.[4][11]

e Possible Cause 4: Oxygen Exposure.

o Explanation: While LAB are facultative anaerobes, the fermentation process is most
efficient under anaerobic (oxygen-free) conditions. The presence of oxygen can
encourage the growth of molds and other aerobic spoilage organisms.[3]

o Solution: Ensure all solid ingredients are fully submerged in the brine to maintain an

anaerobic environment.[3]
Problem 2: The final pH is too low (product is excessively sour).
e Possible Cause 1: Extended Fermentation Time.

o Explanation: Allowing the fermentation to proceed for too long can lead to the excessive
production of lactic and acetic acid, resulting in a very low pH and an overly sour taste.

o Solution: Monitor the pH regularly towards the end of the expected fermentation period.
Once the target pH range (3.3-3.8) is reached, halt the fermentation by refrigeration at
4°C.[4]

e Possible Cause 2: High Fermentation Temperature.

o Explanation: Higher temperatures accelerate the metabolic rate of LAB, leading to faster
and potentially excessive acid production.[1][12]

o Solution: Ferment at a moderate temperature (e.g., 20-25°C) for a more controlled rate of
acidification.[1][13]

Problem 3: The pH drops rapidly at the beginning and then stalls.
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e Possible Cause: High Initial Inoculum or Sugar Concentration.

o Explanation: A very large initial population of LAB or an abundance of readily available
simple sugars can cause a rapid initial drop in pH.[14] This can sometimes lead to product
inhibition, where the high concentration of lactic acid begins to inhibit the bacteria that
produce it, causing the fermentation to stall before completion.[15]

o Solution: In a laboratory setting, consider reducing the initial inoculum size.[14] Ensure a
balanced recipe of raw materials to provide a steady source of carbohydrates rather than
an immediate excess of simple sugars.

Data Presentation

Table 1: Effect of Fermentation Temperature on Final pH and Acidity

Fermentation . ) . Final Total Acidity
Fermentation Time Final pH . ;

Temperature (°C) (g/L as Lactic Acid)

10 Slower Higher (less acidic) Lower

25 Moderate 3.58 Moderate

35 Faster 3.50 Higher

(Data summarized from a study on fermented carrot juice (Shalgam), indicating that higher
temperatures accelerate fermentation, leading to a lower final pH and higher acidity in a shorter
time.[1])

Experimental Protocols
Protocol 1: Monitoring pH During Salgam Fermentation

This protocol outlines the procedure for accurately measuring the pH of Salgam brine during
fermentation using a calibrated pH meter.

Materials:

o Calibrated pH meter with an electrode

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/pdf/Technical_Support_Center_Optimizing_pH_Control_in_Lactic_Acid_Fermentation.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11051871/
https://www.benchchem.com/pdf/Technical_Support_Center_Optimizing_pH_Control_in_Lactic_Acid_Fermentation.pdf
https://www.researchgate.net/publication/350011222_Effect_of_temperature_and_production_method_on_some_quality_parameters_of_fermented_carrot_juice_Shalgam
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Standard buffer solutions (pH 4.0, 7.0)
Sterile pipette or dropper
Beakers or sterile sample containers

Deionized water

Methodology:

Calibration: Calibrate the pH meter according to the manufacturer's instructions using the pH
4.0 and 7.0 standard buffers.

Sample Collection: Aseptically withdraw a small, representative sample (e.g., 5-10 mL) of the
Salgam brine using a sterile pipette. Avoid transferring solid particles.

Measurement:

o Place the brine sample into a clean beaker.

o Rinse the pH electrode with deionized water and gently blot dry.

o Immerse the electrode in the brine sample.

o Allow the reading to stabilize for 30-60 seconds before recording the pH value.

Cleaning: Thoroughly rinse the electrode with deionized water after each measurement to
prevent cross-contamination.

Recording: Record the pH value, date, and fermentation time. It is recommended to test 2-3
times and take an average for accuracy.[3]

Logical Workflow Visualization

The following diagram illustrates a systematic workflow for troubleshooting common pH-related

issues during Salgam fermentation.
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Is pH within target range
(e.g., < 4.5 after 2-3 days)?

pH TOO HIGH pH is decreasing appropriately.
(Fermentation Stalled) Continue monitoring.

Cause: Incorrect Temperature? Cause: Incorrect Salt Conc.? Cause: Low Substrate?

Action: Ensure quality

Action: Adjust temp to 18-30°C Action: Verify salt is ~1-2% .
raw materials (carrot, bulgur)

Click to download full resolution via product page

Caption: Troubleshooting workflow for high pH in Salgam fermentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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